Cas no 868375-63-7 (N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide)

• Product Name: N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide
• CAS No: 868375-63-7
• MF: C₁₇H₁₅FN₂O₂S
• MW: 330.376606225967
• CID: 5805867
• PubChem ID: 2151138
• Update Time: 2025-06-11

N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-2-methoxybenzamide
• N-(3-Ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-methoxybenzamide
• 868375-63-7
• (Z)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-methoxybenzamide
• F1814-1764
• AKOS024611213
• N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-methoxybenzamide
• N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide

• Inchi： 1S/C17H15FN2O2S/c1-3-20-15-12(18)8-6-10-14(15)23-17(20)19-16(21)11-7-4-5-9-13(11)22-2/h4-10H,3H2,1-2H3/b19-17-
• InChI Key： FUMILZBDFQEVCY-ZPHPHTNESA-N
• SMILES： S1/C(=N\C(C2C=CC=CC=2OC)=O)/N(CC)C2C(=CC=CC1=2)F

Computed Properties

• Exact Mass: 330.08382706g/mol
• Monoisotopic Mass: 330.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.2Ų

Additional information on N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide

Research Briefing on N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide (CAS: 868375-63-7)

In recent years, the compound N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide (CAS: 868375-63-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole scaffold and fluoro-substituted aromatic ring, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its potential applications and mechanistic insights.

Recent studies have focused on elucidating the molecular interactions and binding affinities of N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide with various kinase targets. Computational docking simulations and X-ray crystallography analyses have revealed that the compound exhibits high selectivity for specific kinase domains, particularly those involved in cell proliferation and survival pathways. These findings are corroborated by in vitro assays, where the compound demonstrated potent inhibitory effects against a panel of cancer cell lines, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, the compound has also been investigated for its potential role in modulating inflammatory responses. Preclinical studies in animal models of chronic inflammation have shown that N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide can significantly reduce the production of pro-inflammatory cytokines, suggesting its utility as a therapeutic agent for inflammatory diseases. Mechanistic studies indicate that this anti-inflammatory effect is mediated through the suppression of NF-κB signaling, a key pathway in the regulation of immune responses.

Despite these promising results, challenges remain in the development of N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide as a clinical candidate. Pharmacokinetic studies have highlighted issues related to its metabolic stability and oral bioavailability, necessitating further structural optimization. Recent efforts have focused on the synthesis of derivatives with improved pharmacokinetic profiles, while retaining the compound's biological activity. Preliminary data from these studies are encouraging, with several analogs demonstrating enhanced solubility and metabolic stability in rodent models.

Looking ahead, the continued exploration of N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide and its derivatives holds great promise for the development of novel therapeutics in oncology and inflammation. Future research directions include the identification of biomarkers for patient stratification, the evaluation of combination therapies, and the advancement of lead compounds into clinical trials. As the understanding of this compound's mechanism of action deepens, it is anticipated that its therapeutic potential will be further unlocked, offering new avenues for drug discovery and development in the chemical biology and pharmaceutical sectors.